Cas no 62856-02-4 (Glutamic acid, 1-dodecyl ester, hydrochloride)
62856-02-4 structure
Product Name:Glutamic acid, 1-dodecyl ester, hydrochloride
CAS No:62856-02-4
MF:C17H34ClNO4
MW:351.909164905548
CID:429849
PubChem ID:71382230
Update Time:2025-04-19
Glutamic acid, 1-dodecyl ester, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Glutamic acid, 1-dodecyl ester, hydrochloride
- (4S)-4-amino-5-dodecoxy-5-oxopentanoic acid,hydrochloride
- DTXSID80804624
- (4S)-4-Amino-5-(dodecyloxy)-5-oxopentanoic acid--hydrogen chloride (1/1) (non-preferred name)
- 62856-02-4
-
- Inchi: 1S/C17H33NO4.ClH/c1-2-3-4-5-6-7-8-9-10-11-14-22-17(21)15(18)12-13-16(19)20;/h15H,2-14,18H2,1H3,(H,19,20);1H/t15-;/m0./s1
- InChI Key: OEDGRMPWUYPKJY-RSAXXLAASA-N
- SMILES: Cl.O(C([C@H](CCC(=O)O)N)=O)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 351.21782
- Monoisotopic Mass: 351.2176363g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 16
- Complexity: 294
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.6Ų
Experimental Properties
- PSA: 89.62
Glutamic acid, 1-dodecyl ester, hydrochloride Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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